Cas no 124111-47-3 (Ethyl 2-hydroxytetracosanoate)

Ethyl 2-hydroxytetracosanoate Properties

Names and Identifiers

• Ethyl 2-hydroxytetracosanoate
• Cerebronicacid, ethyl ester (6CI)
• 2-HYDROXYTETRACOSANOIC ACID ETHYL ESTER
• Tetracosanoic acid,2-hydroxy-, ethyl ester
• Cerebronic acid ethyl ester
• [ "Cerebronic acid ethyl ester" ]
• 2-Hydroxytetracosaic acid ethyl ester
• Tetracosanoic acid, 2-hydroxy-, ethyl ester
• A890595
• CS-0017413
• Cerebronic acid,ethyl ester
• 2-Hydroxytetracosanoicacidethylester
• HY-N1737
• 124111-47-3
• AKOS015909933
• SCHEMBL1683717
• 2-Hydroxytetracosanoic acid ethyl ester
• DA-63301
• +Expand

• InChIKey： XNIPTMIZKFSVOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H52O3/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(27)26(28)29-4-2/h25,27H,3-24H2,1-2H3
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCC)C(OCC)=O

Computed Properties

• Exact Mass: 412.39186
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 24
• Monoisotopic Mass: 412.39164552g/mol
• Heavy Atom Count: 29
• Complexity: 330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 8.12240
• PSA: 46.53
• Boiling Point: 434.7±13.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 203.9±7.8 °C
• Color/Form: Powder
• Density: 0.9±0.1 g/cm3